Cas no 105869-12-3 (L-Norleucine,N-[N-[N-[N-[N-[N-[N-[N-(1-L-a-aspartyl-D-prolyl)-L-histidyl]-L-a-aspartyl]-L-phenylalanyl]-D-tryptophyl]-L-valyl]-D-tryptophyl]-L-leucyl]-(9CI))

• Product name: L-Norleucine,N-[N-[N-[N-[N-[N-[N-[N-(1-L-a-aspartyl-D-prolyl)-L-histidyl]-L-a-aspartyl]-L-phenylalanyl]-D-tryptophyl]-L-valyl]-D-tryptophyl]-L-leucyl]-(9CI)
• CAS No: 105869-12-3
• MF: C₆₇H₈₆N₁₄O₁₅
• MW: 1327.48455572128
• CID: 213273
• PubChem ID: 25092384

L-Norleucine,N-[N-[N-[N-[N-[N-[N-[N-(1-L-a-aspartyl-D-prolyl)-L-histidyl]-L-a-aspartyl]-L-phenylalanyl]-D-tryptophyl]-L-valyl]-D-tryptophyl]-L-leucyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Norleucine,N-[N-[N-[N-[N-[N-[N-[N-(1-L-a-aspartyl-D-prolyl)-L-histidyl]-L-a-aspartyl]-L-phenylalanyl]-D-tryptophyl]-L-valyl]-D-tryptophyl]-L-leucyl]-(9CI)
• L-Norleucine,N-[N-[N-[N-[N-[N-[N-[N-(1-L-a-aspartyl-D-prolyl)-L-histidyl]-L-a-aspartyl]-L-phen...
• L-Norleucine,N-[N-[N-[N-[N-[N-[N-[N-(1-L-a-aspartyl-D-prolyl)-L-histidyl]-L-a-aspartyl]-L-phenylalanyl]-D-tryptophyl]-L-valyl
• neurokinin B, Pro(2)-Trp(6,8)-Nle(10)-
• 2-Pro-6,8-trp-10-nle-neurokinin B
• Dpdtnle-NB
• Neurokinin B, prolyl(2)-tryptophyl(6,8)-norleucine(10)-
• Neuromedin K, pro(2)-trp(6,8)-nle(10)-
• DTXSID90147377
• 105869-12-3

• Inchi： InChI=1S/C67H86N14O15/c1-6-7-20-47(67(95)96)73-58(86)48(25-36(2)3)74-60(88)50(27-39-32-70-45-21-13-11-18-42(39)45)79-65(93)57(37(4)5)80-63(91)51(28-40-33-71-46-22-14-12-19-43(40)46)76-59(87)49(26-38-16-9-8-10-17-38)75-62(90)53(31-56(84)85)77-61(89)52(29-41-34-69-35-72-41)78-64(92)54-23-15-24-81(54)66(94)44(68)30-55(82)83/h8-14,16-19,21-22,32-37,44,47-54,57,70-71H,6-7,15,20,23-31,68H2,1-5H3,(H,69,72)(H,73,86)(H,74,88)(H,75,90)(H,76,87)(H,77,89)(H,78,92)(H,79,93)(H,80,91)(H,82,83)(H,84,85)(H,95,96)/t44-,47-,48-,49-,50+,51+,52-,53-,54+,57-/m0/s1
• InChI Key： ZKLUNXWBZZDGQS-KDICMADCSA-N
• SMILES： CCCC[C@H](NC([C@@H](NC([C@@H](CC1=CNC2=CC=CC=C12)NC([C@@H](NC([C@@H](CC1=CNC2=CC=CC=C12)NC([C@@H](NC([C@@H](NC([C@@H](NC([C@H]1CCCN1C([C@H](CC(=O)O)N)=O)=O)CC1=CN=CN1)=O)CC(=O)O)=O)CC1C=CC=CC=1)=O)=O)C(C)C)=O)=O)CC(C)C)=O)C(=O)O

Computed Properties

• Exact Mass: 1326.63970809g/mol
• Monoisotopic Mass: 1326.63970809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 96
• Rotatable Bond Count: 36
• Complexity: 2700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 512
• Topological Polar Surface Area: 451Ų
• XLogP3: 1.8